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Compound of Interest

Compound Name: BRD-4592
CAS No.: 2109805-80-1
Cat. No.: B15565538

Get Quote

Application Notes and Protocols for BRD-4592

For Research Use Only. Not for use in diagnostic procedures.

Introduction

The designation BRD-4592 may refer to two distinct chemical entities. This document provides
information on both compounds to ensure clarity and proper application in research settings.
The primary focus of these notes is on Roxadustat (FG-4592), a well-characterized hypoxia-
inducible factor (HIF) prolyl hydroxylase inhibitor. Information is also provided for BRD-4592, an
allosteric inhibitor of Mycobacterium tuberculosis tryptophan synthase (TrpAB). Researchers
should verify the CAS number of their compound to ensure they are consulting the correct
information.

Compound Identification:
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Compound Name Alternate Name CAS Number Primary Target

Hypoxia-inducible
Roxadustat FG-4592 808118-40-3 factor (HIF) prolyl
hydroxylase

Mycobacterium

tuberculosis
BRD-4592 2119598-24-0

tryptophan synthase

(TrpAB)

Section 1: Roxadustat (FG-4592) - HIF Prolyl
Hydroxylase Inhibitor

Roxadustat is an orally bioavailable hypoxia-inducible factor (HIF) prolyl hydroxylase inhibitor
that stimulates erythropoiesis.[1][2] It is investigated for the treatment of anemia in patients with
chronic kidney disease (CKD).[1][2]

Quantitative Data Summary

The following tables summarize key quantitative data from clinical studies of Roxadustat.

Table 1. Roxadustat Dose-Ranging Studies in Non-Dialysis-Dependent CKD Patients[2]
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Mean Hemoglobin Hemoglobin

Dosing Cohort Dosing Frequency Change (AHb) from Responder Rate
Baseline (AHb = 1.0 g/dL)
0.7 mg/kg Twice Weekly (BIW) Dose-related increase  30%
1.0 mg/kg Twice Weekly (BIW) Dose-related increase  Not specified
. Significantly higher N
1.5 mg/kg Twice Weekly (BIW) Not specified
than placebo
. Significantly higher
2.0 mg/kg Twice Weekly (BIW) 100%
than placebo
) Significantly higher
2.0 mg/kg Thrice Weekly (TIW) 100%

than placebo

Placebo 13%

Table 2: Roxadustat Dosing in Incident Dialysis Patients[3]

Parameter Value

Mean Baseline Hemoglobin 8.3+ 1.0g/dL

Time to Mean Hb Increase of 22.0 g/dL Within 7 weeks

Mean Weekly Dose (Week 1) 4.0 mg/kg (thrice weekly)
Mean Weekly Dose (Week 12) 4.3 mg/kg (thrice weekly)
Maximum Allowed Dose 2.5 mg/kg (thrice weekly)

Table 3: Starting Doses in Phase 3 Clinical Trials for CKD Patients Not on Dialysis[4]

Study Starting Dose Dosing Frequency
Chen et al., 2019 70 or 100 mg Thrice Weekly (TIW)
Akizawa et al., 2020 50 or 70 mg Thrice Weekly (TIW)
Akizawa et al., 2021 70 or 100 mg Thrice Weekly (TIW)
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Experimental Protocols

Protocol 1: Hemoglobin Response Assessment in NDD-CKD Patients
This protocol is based on a Phase 2a, randomized, placebo-controlled, dose-ranging study.[2]
1. Subject Recruitment:

o Enroll non-dialysis-dependent chronic kidney disease (NDD-CKD) patients with hemoglobin
(Hb) <11.0 g/dL.

2. Randomization and Dosing:
e Sequentially enroll subjects into one of four dose cohorts (0.7, 1.0, 1.5, and 2.0 mg/kg).
» Within each cohort, randomize subjects to receive either Roxadustat or a placebo.

o Administer the assigned treatment two times weekly (BIW) or three times weekly (TIW) for 4
weeks.

3. Efficacy Assessment:
o Measure the mean change in hemoglobin (AHb) from baseline.

o Determine the proportion of hemoglobin responders, defined as subjects with a AHb of > 1.0
g/dL.

4. Safety Evaluation:
e Monitor and record the frequency and severity of adverse events throughout the study.
Protocol 2: Anemia Correction in Incident Dialysis Patients

This protocol is based on an open-label, randomized study in anemic patients incident to
hemodialysis (HD) or peritoneal dialysis (PD).[1][3]

1. Subject Recruitment:

e Enroll anemic patients (Hb <10.0 g/dL) who are new to hemodialysis or peritoneal dialysis.
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2. Treatment Groups:

o Randomize patients into three groups based on iron supplementation: no iron, oral iron, or
intravenous (1V) iron.

o Treat all patients with Roxadustat for 12 weeks.

3. Roxadustat Dosing:

« Initiate Roxadustat at a starting dose and titrate based on hemoglobin response.
e Dose adjustments:

o If Hbis <11.0 g/dl and the rate of rise of Hb is <1.0 g/dl in the previous 4 weeks, escalate
the dose.

o The maximum allowed dose is 2.5 mg/kg thrice weekly.[3]

o If Hb is >13.0 g/dl or the rate of rise of Hb is =2.0 g/dl in the previous 4 weeks, reduce the
dose.[3]

4. Primary Endpoint:

o Measure the maximal change in hemoglobin from baseline (AHbmax) over the 12-week
treatment period.

5. Pharmacodynamic Assessment:

e Measure serum hepcidin levels at baseline and at specified time points during the study
(e.g., 4 weeks).

Signaling Pathway and Experimental Workflow
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Caption: Mechanism of action of Roxadustat (FG-4592) on the HIF signaling pathway.
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Caption: Workflow for a dose-ranging study of Roxadustat in NDD-CKD patients.

Section 2: BRD-4592 - Mycobacterium tuberculosis
Tryptophan Synthase Inhibitor

BRD-4592 is a small-molecule, allosteric inhibitor that targets the tryptophan synthase (TrpAB)
of Mycobacterium tuberculosis.[5] It binds at the a-B-subunit interface of the enzyme.[5] This
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compound is primarily used in a research context to investigate the inhibition of tryptophan
biosynthesis in M. tuberculosis.[5]

Quantitative Data Summary

Table 4: In Vitro Inhibitory Activity of BRD-4592[5]

Target IC50
TrpAB a-subunit 70.9 nM
TrpAB B-subunit 22.6 nM

Dosage and Administration Guidelines

Currently, there is no publicly available information regarding the in vivo dosage and
administration of this specific BRD-4592 compound in animal models or humans.

Storage and Reconstitution

Storage:

e Short-term (days to weeks): Store at 0 - 4°C.[5]

e Long-term (months to years): Store at -20°C.[5]

e The compound should be kept dry and in the dark.[5]
Reconstitution:

o Areconstitution calculator is typically available from the supplier to determine the volume of
solvent needed to achieve a target concentration.[5]
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Compound Identification and Application

Start: Received 'BRD-4592'

Check CAS Number

Is it for anemia/HIF? Is it for tuberculosis research?

CAS: 808118-40-3
(Roxadustat)

CAS: 2119598-24-0
(TrpAB Inhibitor)

Roxadustat (FG-4¥92) Protocol TrpAB\ghibitor Protocol

Use for In Vitro
Tuberculosis Research
(See Section 2)

Follow Dosage & Administration
for Anemia/CKD Studies
(See Section 1)

Unknown Compound
Verify with Supplier

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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